Cas no 19654-19-4 (2-(4-Bromophenyl)benzothiazole)
2-(4-Bromophenyl)benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(4-bromophenyl)-
- 1-(2-BENZOTHIAZOLYL)-4-BROMOBENZENE
- 2-(4-Bromophenyl)benzothiazole
- 2-(4-bromophenyl)-1,3-benzothiazole
- 2-(4-bromophenyl)-1,3-benzothiazol
- 2-(4-bromophenyl)benzo[d]thiazole
- 2-(4-bromophenyl)-benzothiazole
- T0519-8044
- 2-(p-Bromophenyl)benzothiazole
- 2-(4'-Bromophenyl)benzothiazole
- BENZOTHIAZOLE, 2-(4-BROMOPHENYL)-
- 2-(4-Bromophenyl)benzothiazole 97%
- 2-(4-Bromo-phenyl)-benzothiazole
- 2-(4-bromophenyl)benzthiazole
- FQIRBKKYMJKENC-UHFFFAOYSA-N
- ARK102849
- STL169336
- VT10025
- SY046127
- NSC817072
- A813858
- SCHEMBL1448988
- CHEMBL1808312
- NSC-817072
- AKOS000472898
- FT-0637884
- 2-(4-Bromophenyl)benzothiazole, 97%
- J-012703
- Z50128963
- B2679
- AC-27911
- 19654-19-4
- SCHEMBL4152344
- DTXSID20368073
- CS-0065322
- AMY10388
- BB 0256445
- 2-(4-bromophenyl)-1,3-benzothiazole;2-(4-Bromophenyl)benzothiazole
- AS-61256
- MFCD00579199
- F18751
- DB-044936
-
- MDL: MFCD00579199
- Inchi: 1S/C13H8BrNS/c14-10-7-5-9(6-8-10)13-15-11-3-1-2-4-12(11)16-13/h1-8H
- InChI Key: FQIRBKKYMJKENC-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=NC2C=CC=CC=2S1
Computed Properties
- Exact Mass: 288.95600
- Monoisotopic Mass: 288.956
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 41.1
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Uncertain
- Density: 1.545
- Melting Point: 132-136 °C
- Boiling Point: 398 ºC
- Flash Point: 194 ºC
- Refractive Index: 1.703
- PSA: 41.13000
- LogP: 4.72580
- Solubility: Uncertain
2-(4-Bromophenyl)benzothiazole Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335-H413
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36/37/38
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:2-8°C
2-(4-Bromophenyl)benzothiazole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(4-Bromophenyl)benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY046127-1g |
2-(4-Bromophenyl)benzothiazole |
19654-19-4 | ≥98% | 1g |
¥175.00 | 2025-04-16 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY046127-5g |
2-(4-Bromophenyl)benzothiazole |
19654-19-4 | ≥98% | 5g |
¥40.00 | 2025-04-16 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY046127-10g |
2-(4-Bromophenyl)benzothiazole |
19654-19-4 | ≥98% | 10g |
¥78.00 | 2025-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B2679-25G |
2-(4-Bromophenyl)benzothiazole |
19654-19-4 | >98.0%(GC) | 25g |
¥2745.00 | 2023-06-14 | |
| Alichem | A059003920-25g |
2-(4-Bromophenyl)benzo[d]thiazole |
19654-19-4 | 95% | 25g |
$336.81 | 2023-09-02 | |
| TRC | B700990-50mg |
2-(4-Bromophenyl)benzothiazole |
19654-19-4 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B700990-100mg |
2-(4-Bromophenyl)benzothiazole |
19654-19-4 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B700990-500mg |
2-(4-Bromophenyl)benzothiazole |
19654-19-4 | 500mg |
$ 80.00 | 2022-06-06 | ||
| abcr | AB249673-5 g |
2-(4-Bromophenyl)benzothiazole, 98%; . |
19654-19-4 | 98% | 5 g |
€95.30 | 2023-07-20 | |
| abcr | AB249673-10 g |
2-(4-Bromophenyl)benzothiazole, 98%; . |
19654-19-4 | 98% | 10 g |
€119.10 | 2023-07-20 |
2-(4-Bromophenyl)benzothiazole Suppliers
2-(4-Bromophenyl)benzothiazole Related Literature
-
Rebeca Lara,Elena Lalinde,M. Teresa Moreno Dalton Trans. 2017 46 4628
-
Pramod K. Sahu RSC Adv. 2017 7 42000
-
Yiqun Tan,Junkuo Gao,Jiancan Yu,Ziqi Wang,Yuanjing Cui,Yu Yang,Guodong Qian Dalton Trans. 2013 42 11465
Additional information on 2-(4-Bromophenyl)benzothiazole
Research Brief on 2-(4-Bromophenyl)benzothiazole (CAS: 19654-19-4): Recent Advances and Applications in Chemical Biology and Medicine
2-(4-Bromophenyl)benzothiazole (CAS: 19654-19-4) is a benzothiazole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound, characterized by a bromophenyl group attached to the benzothiazole scaffold, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a fluorescent probe, a therapeutic agent, and a molecular scaffold for drug development. This research brief synthesizes the latest findings on 2-(4-Bromophenyl)benzothiazole, highlighting its mechanistic insights, biological activities, and future directions.
A key area of interest is the compound's role as a fluorescent probe for bioimaging. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-Bromophenyl)benzothiazole exhibits strong fluorescence emission in the visible spectrum, making it suitable for tracking cellular processes in real-time. The study revealed that the bromine atom enhances the compound's photostability, a critical feature for long-term imaging applications. Researchers utilized this property to monitor protein aggregation in neurodegenerative disease models, providing new insights into disease mechanisms.
In the realm of anticancer research, 2-(4-Bromophenyl)benzothiazole has shown promising activity against various cancer cell lines. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound selectively inhibits the proliferation of breast cancer cells by targeting the PI3K/AKT/mTOR signaling pathway. Molecular docking simulations indicated that the bromophenyl moiety plays a crucial role in binding to the active site of PI3K, suggesting potential for structure-activity relationship (SAR) optimization. These findings position 2-(4-Bromophenyl)benzothiazole as a lead compound for developing novel kinase inhibitors.
Another emerging application is in antimicrobial therapy. Recent work published in European Journal of Medicinal Chemistry (2024) highlighted the compound's efficacy against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the benzothiazole core disrupts bacterial membrane integrity, while the bromophenyl group enhances lipophilicity, facilitating cellular uptake. This dual mechanism of action could address the growing challenge of antibiotic resistance, though further in vivo studies are needed to validate these findings.
From a chemical biology perspective, researchers have leveraged 2-(4-Bromophenyl)benzothiazole as a versatile building block for synthesizing more complex molecules. A 2023 Nature Communications paper described its use in click chemistry reactions to create targeted drug delivery systems. The bromine atom served as an excellent handle for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the rapid generation of diverse compound libraries for high-throughput screening.
Despite these advances, challenges remain in optimizing the pharmacokinetic properties of 2-(4-Bromophenyl)benzothiazole derivatives. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate that while the compound shows good membrane permeability, its metabolic stability requires improvement. Current efforts focus on modifying the benzothiazole core or introducing solubilizing groups to enhance bioavailability without compromising biological activity.
In conclusion, 2-(4-Bromophenyl)benzothiazole (CAS: 19654-19-4) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from molecular imaging to therapeutic development, with each study uncovering new dimensions of its potential. Future research directions likely include the development of more potent analogs, exploration of combination therapies, and translation of findings into clinical applications. The compound's structural simplicity combined with its functional versatility ensures it will remain a valuable asset in biomedical research for years to come.
19654-19-4 (2-(4-Bromophenyl)benzothiazole) Related Products
- 16112-21-3(2-(4-methylphenyl)-1,3-benzothiazole)
- 107611-15-4(Benzothiazole,5-methyl-2-phenyl-)
- 117310-81-3(2,2',2''-s-Phenenyl-tris-benzothiazole)
- 566169-97-9(4-(6-Bromo-2-benzothiazolyl)benzenamine)
- 1211-32-1(2-(3-Methylphenyl)-1,3-benzothiazole)
- 79811-35-1(Benzothiazole, 5-bromo-2-(4-bromophenyl)-)
- 883-93-2(2-Phenylbenzothiazole)
- 79811-36-2(Benzothiazole, 5-bromo-2-(3-bromophenyl)-)
- 19654-14-9(2-(3-Bromophenyl)benzodthiazole)
- 22901-00-4(BENZOTHIAZOLE, 2-(2-BROMOPHENYL)-)